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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of ammonium cobalt (II)
sulfate hexahydrate, a compound with applications in catalysis, electrochemical research, and

as a precursor in materials science.[1] The synthesis primarily involves the reaction of cobalt

(II) sulfate with ammonium sulfate in an aqueous solution, leading to the crystallization of the

double salt. This document outlines the fundamental chemical principles, a detailed

experimental protocol, and relevant quantitative data for the successful synthesis and

characterization of this compound.

Chemical Principles
Ammonium cobalt (II) sulfate hexahydrate, with the chemical formula (NH₄)₂Co(SO₄)₂·6H₂O,

is a Tutton's salt.[1][2] These double salts are characterized by the general formula M'₂(M'')

(SO₄)₂·6H₂O, where M' is a monovalent cation (in this case, ammonium) and M'' is a divalent

metal cation (cobalt). The synthesis is based on the principle of co-crystallization from a

solution containing stoichiometric amounts of the constituent salts.

The reaction is as follows:

CoSO₄ + (NH₄)₂SO₄ + 6H₂O → (NH₄)₂Co(SO₄)₂·6H₂O
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The solubility of the double salt is typically lower than that of the individual cobalt and

ammonium sulfates in the reaction medium, which facilitates its crystallization upon cooling or

evaporation of the solvent.[3] Factors such as temperature, pH, and the concentration of

reactants significantly influence the yield and purity of the final product.[1][4] For instance,

maintaining a pH between 4 and 6 is recommended to prevent the hydrolysis of Co²⁺ ions.[1]

Quantitative Data
The following tables summarize key quantitative data related to the synthesis of ammonium
cobalt (II) sulfate hexahydrate.

Table 1: Reactant Quantities for Synthesis

Reactant Molecular Formula
Molar Mass ( g/mol
)

Example Mass (g)
for 100g of
Product[3]

Cobalt (II) Sulfate

Heptahydrate
CoSO₄·7H₂O 281.10 ~71.1

Ammonium Sulfate (NH₄)₂SO₄ 132.14 33.43

Note: The mass of cobalt (II) sulfate may need to be adjusted based on its hydration state. The

example provided assumes the use of cobalt (II) sulfate hexahydrate for the calculation, which

has been adjusted for the more common heptahydrate form.

Table 2: Physical and Chemical Properties
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Property Value

IUPAC Name Ammonium cobalt(II) sulfate hexahydrate

Chemical Formula (NH₄)₂Co(SO₄)₂·6H₂O[1]

Molar Mass 395.23 g/mol [1]

Appearance Pink-to-red crystalline solid[1][5]

Density 1.902 g/mL at 25 °C[5]

Decomposition Temperature Approximately 120 °C[1][6]

Solubility in Water Soluble[1][5]

Crystal System Monoclinic[3]

Experimental Protocol
This section provides a detailed methodology for the synthesis of ammonium cobalt (II)
sulfate hexahydrate in a laboratory setting.

Materials:

Cobalt (II) sulfate heptahydrate (CoSO₄·7H₂O)

Ammonium sulfate ((NH₄)₂SO₄)

Deionized water

Ethanol or acetone (for washing)

Equipment:

Beakers

Graduated cylinders

Heating plate with magnetic stirring capability
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Magnetic stir bar

Crystallizing dish

Buchner funnel and filter paper

Vacuum flask

Spatula

Watch glass

Procedure:

Preparation of Reactant Solutions:

In a beaker, dissolve a calculated stoichiometric amount of cobalt (II) sulfate heptahydrate

in a minimal amount of hot deionized water with stirring.

In a separate beaker, dissolve the corresponding stoichiometric amount of ammonium

sulfate in a minimal amount of hot deionized water.[3]

Mixing and Crystallization:

While stirring, add the hot ammonium sulfate solution to the hot cobalt sulfate solution.[3]

Gently heat the mixed solution and continue stirring until all solids are dissolved.

Transfer the clear, hot solution to a crystallizing dish and cover it with a watch glass,

leaving a small opening for slow evaporation.

Allow the solution to cool slowly to room temperature. Pink-to-red crystals of ammonium
cobalt (II) sulfate hexahydrate will begin to form.[1] For higher yields, the solution can be

further cooled in an ice bath.

Isolation and Drying of Crystals:

Once crystallization is complete, decant the mother liquor.
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Collect the crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold deionized water, followed by a wash with

ethanol or acetone to facilitate drying.[3]

Dry the crystals on a filter paper at room temperature or in a desiccator.

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Cobalt salts are moderately toxic; handle with care and avoid inhalation of dust or contact

with skin.

Perform the experiment in a well-ventilated area or a fume hood.

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the synthesis of ammonium cobalt (II)
sulfate hexahydrate.

Prepare Cobalt Sulfate
Solution (CoSO₄·7H₂O in H₂O)

Mix Solutions
(Hot)

Prepare Ammonium Sulfate
Solution ((NH₄)₂SO₄ in H₂O)

Cool Solution &
Allow for Crystallization

Slow Cooling Isolate Crystals
(Vacuum Filtration)

Wash Crystals
(Cold H₂O, Ethanol/Acetone) Dry Crystals Ammonium Cobalt (II)

Sulfate Hexahydrate
Final Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of ammonium cobalt (II) sulfate
hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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